Enhanced Lipophilicity and Phase Partitioning
The target compound exhibits a computed octanol-water partition coefficient (LogP) of approximately 3.9, compared to approximately 2.54 for the unsubstituted 2-hydroxypropiophenone (CAS 610-99-1) [1]. This difference arises from the replacement of the propiophenone ethyl group (–CH₂CH₃) with the more hydrophobic tert-butyl (–C(CH₃)₃) moiety, adding three additional methylene-equivalent carbon atoms to the alkyl chain.
| Evidence Dimension | Octanol-water partition coefficient (LogP) |
|---|---|
| Target Compound Data | LogP = 3.9 (predicted, Molaid) or 3.24 (predicted, Leyan) |
| Comparator Or Baseline | 2-Hydroxypropiophenone (CAS 610-99-1): LogP = 2.54 (predicted); 1-(2-Hydroxy-3,5-dimethylphenyl)propan-1-one (CAS 5570-72-9): XLogP3 = 3.0 (PubChem) |
| Quantified Difference | ΔLogP ≈ +0.9 to +1.36 log units vs. 2-hydroxypropiophenone; ΔLogP ≈ +0.24 to +0.9 vs. 3,5-dimethylpropiophenone analog |
| Conditions | Computed/predicted values from different sources; experimental determination under standardized OECD 117 conditions not available |
Why This Matters
A higher LogP directly impacts extraction efficiency in liquid-liquid workflows, retention time in reversed-phase HPLC, and membrane permeability predictions in drug discovery contexts, making substitution with a lower-LogP analog methodologically inappropriate.
- [1] Molaid Chemical Database. 1-(2-Hydroxy-3,5-dimethyl-phenyl)-2,2-dimethyl-propan-1-one | 72569-15-4: LogP 3.9 (predicted). Accessed 2026. View Source
